Cas no 1807071-73-3 (6-Bromo-2-fluoro-3-nitrobenzonitrile)
6-Bromo-2-fluoro-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-2-fluoro-3-nitrobenzonitrile
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- Inchi: 1S/C7H2BrFN2O2/c8-5-1-2-6(11(12)13)7(9)4(5)3-10/h1-2H
- InChI Key: RVFTVZZZESUVRJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1C#N)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 259
- Topological Polar Surface Area: 69.6
6-Bromo-2-fluoro-3-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016550-250mg |
6-Bromo-2-fluoro-3-nitrobenzonitrile |
1807071-73-3 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013016550-500mg |
6-Bromo-2-fluoro-3-nitrobenzonitrile |
1807071-73-3 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013016550-1g |
6-Bromo-2-fluoro-3-nitrobenzonitrile |
1807071-73-3 | 97% | 1g |
1,519.80 USD | 2021-06-25 |
6-Bromo-2-fluoro-3-nitrobenzonitrile Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 6-Bromo-2-fluoro-3-nitrobenzonitrile
6-Bromo-2-fluoro-3-nitrobenzonitrile (CAS No. 1807071-73-3): A Versatile Intermediate in Modern Organic Synthesis
The compound 6-Bromo-2-fluoro-3-nitrobenzonitrile (CAS No. 1807071-73-3) is a highly functionalized aromatic nitrile derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, including a bromo substituent, a fluoro group, and a nitro moiety, make it a valuable building block for the synthesis of complex molecules. Researchers and industries are increasingly exploring its applications in the development of agrochemicals, dyes, and advanced materials, aligning with the growing demand for high-performance intermediates in sustainable chemistry.
One of the key reasons for the rising interest in 6-Bromo-2-fluoro-3-nitrobenzonitrile is its role in cross-coupling reactions, a hot topic in modern synthetic chemistry. The presence of both bromo and fluoro groups allows for selective functionalization, enabling chemists to design tailored molecules for specific applications. This versatility has made it a popular choice in drug discovery and material science, where precision and efficiency are paramount. Recent studies have highlighted its potential in creating biodegradable polymers and electronic materials, addressing the global push for eco-friendly innovations.
From an analytical perspective, 6-Bromo-2-fluoro-3-nitrobenzonitrile exhibits distinct spectroscopic properties that facilitate its identification and purity assessment. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for high-end applications. The nitro group in particular provides a handle for further chemical modifications, making it a sought-after intermediate in multistep synthesis workflows. Its stability under various conditions also contributes to its widespread use in industrial and academic settings.
In the context of green chemistry, researchers are exploring ways to optimize the synthesis of 6-Bromo-2-fluoro-3-nitrobenzonitrile to minimize environmental impact. Questions like "How can we reduce waste in the production of halogenated nitriles?" or "What are the safest solvents for processing nitroaromatics?" are frequently searched in academic databases and forums. These inquiries reflect the broader shift toward sustainable chemical practices, where compounds like this play a pivotal role. Innovations in catalytic processes and solvent-free reactions are being tested to enhance the compound's accessibility while adhering to environmental regulations.
The commercial availability of 6-Bromo-2-fluoro-3-nitrobenzonitrile has also expanded due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies leverage its reactivity to generate diverse libraries of compounds for targeted drug development, particularly in areas such as oncology and central nervous system research. Its compatibility with automated synthesis platforms further underscores its relevance in cutting-edge laboratories.
Looking ahead, the demand for 6-Bromo-2-fluoro-3-nitrobenzonitrile is expected to grow as industries prioritize customizable intermediates with multifunctional capabilities. Its alignment with trends like precision medicine and smart materials ensures its continued prominence in scientific literature and patent filings. For chemists and manufacturers, understanding its properties and applications is essential to unlocking its full potential in next-generation innovations.
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